Cas no 2680890-10-0 (benzyl N-(4-chloro-2-nitrophenyl)-N-cyclopropylcarbamate)

• Product Name: benzyl N-(4-chloro-2-nitrophenyl)-N-cyclopropylcarbamate
• CAS No: 2680890-10-0
• MF: C₁₇H₁₅ClN₂O₄
• MW: 346.765003442764
• CID: 5626509
• PubChem ID: 165935413
• Update Time: 2025-05-19

benzyl N-(4-chloro-2-nitrophenyl)-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680890-10-0
• EN300-28298031
• benzyl N-(4-chloro-2-nitrophenyl)-N-cyclopropylcarbamate

• Inchi： 1S/C17H15ClN2O4/c18-13-6-9-15(16(10-13)20(22)23)19(14-7-8-14)17(21)24-11-12-4-2-1-3-5-12/h1-6,9-10,14H,7-8,11H2
• InChI Key： NGIRLRPXNYJKGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])N(C(=O)OCC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 346.0720347g/mol
• Monoisotopic Mass: 346.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4Ų

Additional information on benzyl N-(4-chloro-2-nitrophenyl)-N-cyclopropylcarbamate

Introduction to Benzyl N-(4-chloro-2-nitrophenyl)-N-cyclopropylcarbamate (CAS No. 2680890-10-0)

Benzyl N-(4-chloro-2-nitrophenyl)-N-cyclopropylcarbamate, with the chemical formula C₁₄H₁₂ClN₂O₃, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its benzyl moiety and a 4-chloro-2-nitrophenyl group, which contribute to its unique chemical properties and potential biological activities. The presence of a N-cyclopropylcarbamate moiety further enhances its structural complexity and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound with the CAS number 2680890-10-0 has garnered attention due to its potential applications in the development of novel therapeutic agents. Its molecular structure suggests that it may exhibit properties such as inhibitory effects on certain enzymes or receptors, which are crucial for treating a wide range of diseases. Recent advancements in medicinal chemistry have highlighted the importance of such structural motifs in designing drugs with improved efficacy and reduced side effects.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their versatile biological activities. The 4-chloro-2-nitrophenyl group is particularly noteworthy as it can serve as a pharmacophore, interacting with biological targets in specific ways. This group has been extensively studied for its role in enhancing the binding affinity and selectivity of drug candidates. Additionally, the N-cyclopropylcarbamate moiety is known to contribute to the metabolic stability of compounds, which is a critical factor in drug design.

The synthesis of Benzyl N-(4-chloro-2-nitrophenyl)-N-cyclopropylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyl group at the nitrogen position enhances the solubility and bioavailability of the compound, making it more suitable for further pharmaceutical development. The 4-chloro-2-nitrophenyl moiety is introduced through nitration and chlorination processes, which are well-established in synthetic organic chemistry.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that nitroaromatic compounds can interact with neurotransmitter systems, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The N-cyclopropylcarbamate group may also play a role in modulating these interactions, providing a dual mechanism of action that could enhance therapeutic outcomes.

The pharmaceutical industry has been increasingly focused on developing small molecule inhibitors that target specific enzymes involved in disease pathways. Benzyl N-(4-chloro-2-nitrophenyl)-N-cyclopropylcarbamate fits well within this framework, as its structure suggests it could inhibit enzymes such as kinases or proteases that are overexpressed in certain diseases. The benzyl and 4-chloro-2-nitrophenyl groups provide specific interactions with these enzymes, while the N-cyclopropylcarbamate moiety ensures stability and bioavailability.

Recent research has also explored the use of this compound as a tool for studying enzyme mechanisms. By designing analogs with slight modifications, researchers can gain insights into how different structural features influence enzyme activity. This information is crucial for developing more effective drugs and understanding disease pathogenesis. The versatility of Benzyl N-(4-chloro-2-nitrophenyl)-N-cyclopropylcarbamate makes it an attractive candidate for such studies.

In conclusion, Benzyl N-(4-chloro-2-nitrophenyl)-N-cyclopropylcarbamate (CAS No. 2680890-10-0) is a promising compound with significant potential in pharmaceutical applications. Its unique structure, characterized by the presence of benzyl, 4-chloro-2-nitrophenyl, and N-cyclopropylcarbamate moieties, makes it a valuable intermediate for synthesizing novel therapeutic agents. The compound's potential applications in treating neurological disorders and other diseases highlight its importance in modern drug discovery efforts.